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Compound of Interest

1-methyl-1H-pyrazole-5-
Compound Name:
carbaldehyde

Cat. No.: B1310943

Essential Safety and Handling Guide for 1-methyl-
1H-pyrazole-5-carbaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-methyl-1H-pyrazole-5-carbaldehyde. It is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant use
of this chemical in a laboratory setting.

Hazard Identification and Classification

1-methyl-1H-pyrazole-5-carbaldehyde is classified with the following hazards:

Acute Oral Toxicity, Category 4 (H302): Harmful if swallowed.[1][2]

Skin Irritation, Category 2 (H315): Causes skin irritation.[1][2]

Serious Eye Irritation, Category 2 (H319): Causes serious eye irritation.[1]

Skin Sensitization, Category 1 (H317): May cause an allergic skin reaction.[2]

Specific Target Organ Toxicity — Single Exposure, Category 3 (H335): May cause
respiratory irritation.[1][2]

The signal word for this chemical is Warning.[1][2]
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Physicochemical and Safety Data

A summary of key quantitative data for 1-methyl-1H-pyrazole-5-carbaldehyde is presented

below for easy reference.

Property Value Reference
Molecular Formula CsHeN20 [2]
Molecular Weight 110.11 g/mol [2]
Appearance Colorless Liquid [1]
Density 1.118 g/mL at 25 °C [2]
Flash Point 66.6 °C / 151.9 °F [2]
Storage Class Combustible liquids [2]

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is mandatory to minimize exposure risks. Engineering

controls, such as ensuring adequate ventilation and the proximity of eyewash stations and

safety showers, should be in place.[1] All operations involving this chemical should ideally be

carried out in a certified chemical fume hood.[3]
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PPE Category

Recommended Equipment

Rationale and Best
Practices

Eye and Face Protection

Chemical safety goggles or a
full-face shield.[4][5]

To prevent contact with the
eyes from splashes. Standard
safety glasses are not

sufficient.

Skin Protection

Chemically resistant gloves
(e.g., nitrile), a flame-resistant
lab coat, full-length pants, and

closed-toe shoes.[3][5]

Prevents skin contact,
irritation, and potential
sensitization.[1][2] Gloves
should be inspected before
use and disposed of after
handling the chemical.[4]

Respiratory Protection

Use in a well-ventilated area is
crucial.[1] If ventilation is
inadequate or in the event of a
spill, a NIOSH-approved
respirator with an appropriate
cartridge should be used.[3][5]

To avoid inhalation of vapors,
which can cause respiratory
irritation.[1][2]

Operational and Disposal Plans

A systematic approach to handling 1-methyl-1H-pyrazole-5-carbaldehyde from receipt to

disposal is critical for laboratory safety.

Safe Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is worn correctly and that an

emergency eyewash station and safety shower are accessible.[1]

o Handling: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood.[3] Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke in the

handling area.[1]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1] It is

recommended to keep the chemical refrigerated.[1]
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» Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end
of the workday.[1] Remove and wash contaminated clothing before reuse.[1]

Disposal Plan

Treat 1-methyl-1H-pyrazole-5-carbaldehyde and any contaminated materials as hazardous
chemical waste.[6][7]

Waste Segregation: Do not mix this chemical waste with other waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

[61[7]
Waste Collection:

o Solid Waste: Collect any contaminated solids (e.g., absorbent pads, weighing paper,
gloves) in a clearly labeled, sealable, and chemically compatible waste container.[6][7]

o Liquid Waste: Collect solutions containing 1-methyl-1H-pyrazole-5-carbaldehyde in a
dedicated, sealed, and clearly labeled container for liquid chemical waste.[7]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical
name, and associated hazards.[8]

Storage of Waste: Store sealed waste containers in a designated, well-ventilated chemical
waste storage area, away from incompatible materials.[7]

Professional Disposal: Arrange for a licensed professional waste disposal service to collect
and dispose of the chemical waste, likely through high-temperature incineration.[6] Never
dispose of this chemical down the drain.[7]

Emergency Procedures

o Spill: In case of a spill, evacuate the area.[5] Wear appropriate PPE, including respiratory
protection, before attempting to clean up.[4] Absorb the spill with an inert material (e.g., dry
sand or earth) and place it into a chemical waste container for disposal.[5]

» Skin Contact: Wash the affected area immediately with plenty of soap and water for at least
15 minutes.[1] If skin irritation occurs, seek medical attention.[1]
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o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[1] If eye irritation persists, get medical attention.[1]

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] Call
a poison center or doctor if you feel unwell.[1]

 Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1] Call a poison center or

doctor if you feel unwell.[1]
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Workflow for Handling a Chemical Spill
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Caption: Workflow for the proper handling of a chemical spill.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b1310943?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

